Cas no 2344681-38-3 (2-Oxaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 2-Oxaspiro[4.5]decane-3-carboxylic acid
• CAS No: 2344681-38-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5767449
• PubChem ID: 154578314
• Update Time: 2025-11-06

2-Oxaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.5]decane-3-carboxylic acid
• EN300-7355422
• AT31655
• 2344681-38-3

• Inchi： 1S/C10H16O3/c11-9(12)8-6-10(7-13-8)4-2-1-3-5-10/h8H,1-7H2,(H,11,12)
• InChI Key： NQAIIHQBPMYVKF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC2(C1)CCCCC2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 339.0±35.0 °C(Predicted)
• pka: 3.63±0.20(Predicted)

Additional information on 2-Oxaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 2-Oxaspiro[4.5]decane-3-carboxylic acid (CAS No. 2344681-38-3)

2-Oxaspiro[4.5]decane-3-carboxylic acid (CAS No. 2344681-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and versatile applications. This compound belongs to the class of spirocyclic carboxylic acids, which are increasingly explored for their potential in drug discovery, material science, and agrochemical formulations. Its molecular framework, featuring a 2-oxaspiro[4.5]decane core, offers a rigid yet functionalizable scaffold, making it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Oxaspiro[4.5]decane-3-carboxylic acid aligns with the broader trend of leveraging spirocyclic compounds for their enhanced stereochemical control and bioactivity. Researchers and industry professionals frequently search for terms like "spirocyclic acid synthesis", "CAS 2344681-38-3 applications", and "2-oxaspiro derivatives in drug design", reflecting the compound's relevance in cutting-edge science. Its potential as a building block for bioactive molecules is particularly notable, with studies highlighting its role in modulating enzyme activity and receptor binding.

From a synthetic perspective, 2-Oxaspiro[4.5]decane-3-carboxylic acid is often synthesized via ring-closing metathesis or intramolecular cyclization strategies. These methods are optimized to achieve high yields and purity, critical for downstream applications. The compound's carboxylic acid functional group further enables diverse derivatization, such as amidation or esterification, expanding its utility in creating customized molecular architectures. This adaptability is a key reason why it appears in searches related to "functionalized spirocycles" and "carboxylic acid intermediates".

In the context of green chemistry and sustainability, 2-Oxaspiro[4.5]decane-3-carboxylic acid is also explored for its compatibility with eco-friendly synthetic routes. Recent publications emphasize the use of catalytic processes and biodegradable solvents in its production, addressing the demand for environmentally benign chemicals. This aligns with the surge in searches for "sustainable spirocyclic compounds" and "green synthesis of carboxylic acids", showcasing its alignment with modern industrial priorities.

Beyond its chemical properties, 2-Oxaspiro[4.5]decane-3-carboxylic acid is investigated for its potential in material science, particularly in designing polymers with tailored properties. Its rigid spirocyclic core can impart thermal stability and mechanical strength to polymeric materials, making it a candidate for high-performance applications. Searches for "spirocyclic polymers" and "CAS 2344681-38-3 in materials" underscore this niche yet growing interest.

In summary, 2-Oxaspiro[4.5]decane-3-carboxylic acid (CAS No. 2344681-38-3) represents a multifaceted compound with broad applicability across pharmaceuticals, materials, and sustainable chemistry. Its structural uniqueness, combined with its functional versatility, positions it as a pivotal subject in contemporary research. As the scientific community continues to explore spirocyclic frameworks and carboxylic acid derivatives, this compound is poised to remain a focal point in innovation and industrial advancement.